(3S,5R)-5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride

Specification

• CAS No.: 1820575-91-4
• Molecular Formula: C8H14ClN3O2
• Molecular Weight: 219.67
• IUPAC Name: (3S,5R)-5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol;hydrochloride
• Standard InChI: InChI=1S/C8H13N3O2.ClH/c1-2-7-10-8(13-11-7)6-3-5(12)4-9-6;/h5-6,9,12H,2-4H2,1H3;1H/t5-,6+;/m0./s1
• Standard InChI Key: GTGRZXOUCPEHKR-RIHPBJNCSA-N
• SMILES: CCC1=NOC(=N1)C2CC(CN2)O.Cl

Introduction

(3S,5R)-5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride is a chemical compound that belongs to the class of oxadiazoles, which are known for their diverse biological activities. This compound is specifically a hydrochloride salt of (3S,5R)-5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol, with a molecular formula of C8H14ClN3O2. The compound's structure includes a pyrrolidine ring connected to an oxadiazole ring, which is substituted with an ethyl group.

Structural Information

• Molecular Formula: C8H14ClN3O2

• SMILES: CCC1=NOC(=N1)[C@H]2CC@@HO

• InChI: InChI=1S/C8H13N3O2/c1-2-7-10-8(13-11-7)6-3-5(12)4-9-6/h5-6,9,12H,2-4H2,1H3/t5-,6+/m0/s1

• InChIKey: CWEGJDPWSAGFTA-NTSWFWBYSA-N (for the base compound without hydrochloride)

• CAS Number: 1361113-47-4 for the hydrochloride form, and 1689957-01-4 for the base compound.

Safety and Hazards

The hydrochloride salt of this compound is classified under the Globally Harmonized System (GHS) for chemical hazard classification. It is considered harmful if swallowed, causes skin irritation, serious eye irritation, and may cause respiratory irritation.

• GHS Classification:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Synthesis and Applications

While specific synthesis methods for (3S,5R)-5-(3-ethyl-1,2,4-oxadiazol-5-yl)pyrrolidin-3-ol hydrochloride are not detailed in the available literature, compounds of this nature are often synthesized through reactions involving oxadiazole and pyrrolidine derivatives. The applications of such compounds can vary widely, including potential uses in pharmaceuticals due to their biological activity.

Availability and Suppliers

This compound is available from specialty chemical suppliers such as Parchem, which offers it as part of their range of specialty materials.